N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H20N2O2S/c1-28-20-14-12-17(13-15-20)16-21(27)25-24-26-22(18-8-4-2-5-9-18)23(29-24)19-10-6-3-7-11-19/h2-15H,16H2,1H3,(H,25,26,27)
• InChI Key: RSBNHRRHLRKMMY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H20N2O2S
• Molecular Weight: 400.5 g/mol

Description

N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide, also known as DPTA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Scientific Research Applications

Antitumor Activity

Research on derivatives of N-(4,5-diphenylthiazol-2-yl)-2-(4-methoxyphenyl)acetamide has demonstrated considerable anticancer activity. For instance, compounds bearing different heterocyclic rings synthesized using a 2-(4-aminophenyl)benzothiazole structure showed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Enzyme Inhibitory Activities

Compounds synthesized with the thiazole structure have been evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). One particular study found significant activity, suggesting potential applications in managing conditions related to these enzymes (Virk et al., 2018).

β3-Adrenergic Receptor Agonism

Certain derivatives have been identified as potent and selective agonists for human β3-adrenergic receptors, hinting at potential applications in treating obesity and type 2 diabetes. These compounds exhibited significant hypoglycemic activity in rodent models, suggesting a pathway for therapeutic applications (Maruyama et al., 2012).

Adenosine A3 Receptor Antagonism

Derivatives like 4-(4-methoxyphenyl)-2-aminothiazole and 3-(4-methoxyphenyl)-5-aminothiadiazole have been synthesized and evaluated as selective antagonists for human adenosine A3 receptors. These compounds showed increased binding affinity and selectivity for adenosine A3 receptors, indicating potential for therapeutic applications in conditions mediated by these receptors (Jung et al., 2004).

Microtubule Inhibition in Cancer Cells

A novel synthesized compound, N-acetyl-N-(4-(4-methoxyphenyl-3-(3,4,5-trimethoxyphenyl)isoxazol-5-yl)acetamide (XN05), demonstrated potent antitumor activity by disrupting microtubule assembly, causing cell cycle arrest, and inducing apoptosis in cancer cells (Wu et al., 2009).

Antimicrobial Activities

Thiazole derivatives have shown significant antimicrobial activities, with some compounds exhibiting high anti-bacterial and anti-fungal activities. This suggests their potential as new antimicrobial agents (Saravanan et al., 2010).